Cas no 1265612-59-6 (N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine)

• Product Name: N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine
• CAS No: 1265612-59-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD30491821
• CID: 4566028
• PubChem ID: 90059573
• Update Time: 2025-05-20

N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(trifluoromethoxy)phenyl]-,oxime,(1E)-
• N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine
• CS-15032
• CS-M3424
• AKOS037650585
• 1265612-59-6
• (E)-1-(4-(trifluoromethoxy)phenyl)ethanone oxime
• (E)-1-(4-(trifluoromethoxy)phenyl)ethanoneoxime
• UVVGWVHFPSHDQW-AWNIVKPZSA-N
• SCHEMBL15593089
• (NE)-N-[1-[4-(trifluoromethoxy)phenyl]ethylidene]hydroxylamine

• MDL： MFCD30491821
• Inchi： 1S/C9H8F3NO2/c1-6(13-14)7-2-4-8(5-3-7)15-9(10,11)12/h2-5,14H,1H3
• InChI Key： UVVGWVHFPSHDQW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(C)=NO)=CC=1)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine

N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine (CAS 1265612-59-6): A Versatile Chemical Intermediate

N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine (CAS 1265612-59-6) is an important organic compound with growing applications in pharmaceutical and agrochemical research. This trifluoromethoxy-containing compound belongs to the class of hydroxylamine derivatives, which have gained significant attention in recent years due to their unique chemical properties and potential applications.

The molecular structure of N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine features a trifluoromethoxy group (-OCF3) attached to a phenyl ring, which is connected to an ethylidene hydroxylamine moiety. This specific combination of functional groups makes it particularly interesting for medicinal chemistry applications, as the trifluoromethoxy group is known to enhance metabolic stability and membrane permeability in drug molecules.

Recent studies highlight the importance of hydroxylamine derivatives like CAS 1265612-59-6 in the development of novel enzyme inhibitors and pharmacological agents. Researchers are particularly interested in how the N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene] structure might interact with biological targets, making it a valuable chemical building block for drug discovery programs.

In the field of agrochemical research, compounds containing the trifluoromethoxy phenyl moiety have shown promise as potential pesticide intermediates. The unique electronic properties imparted by the trifluoromethoxy group can influence the biological activity of these molecules, making CAS 1265612-59-6 an interesting candidate for further investigation in this area.

The synthesis of N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine typically involves multi-step organic reactions starting from 4-(trifluoromethoxy)acetophenone. The final product is characterized by various analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and correct structure assignment.

From a chemical properties perspective, this compound exhibits moderate stability under standard laboratory conditions. However, like many hydroxylamine derivatives, it may require special handling to prevent decomposition. Storage recommendations typically include protection from moisture and maintenance at controlled temperatures.

The growing interest in fluorinated organic compounds has increased demand for specialized intermediates like CAS 1265612-59-6. Market analysis shows that trifluoromethoxy-containing compounds are particularly sought after in the pharmaceutical sector, where they're used in the development of CNS-active drugs and metabolic modulators.

Researchers working with N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine should be aware of its potential reactivity patterns. The compound can participate in various organic transformations, including condensation reactions, nucleophilic additions, and redox processes, making it a versatile intermediate in organic synthesis.

Recent patent literature reveals several applications of hydroxylamine derivatives similar to CAS 1265612-59-6 in drug discovery. These compounds are being investigated as potential precursors for heterocyclic compounds with biological activity, particularly in areas such as anti-inflammatory agents and neuroprotective compounds.

Quality control of N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine is crucial for research applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity certificates and detailed spectroscopic characterization. The compound is generally supplied as a crystalline solid with specific storage and handling recommendations.

From an environmental perspective, trifluoromethoxy compounds require proper disposal methods. While CAS 1265612-59-6 itself isn't classified as hazardous under current regulations, responsible laboratory practices should be followed when working with this and similar organic intermediates.

The future research directions for N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine appear promising. With increasing interest in fluorinated pharmaceuticals and bioactive compounds, this intermediate may play a significant role in the development of new therapeutic agents and specialty chemicals.

For researchers considering working with CAS 1265612-59-6, it's important to consult the latest scientific literature and safety data sheets. The compound's unique combination of a trifluoromethoxy group and hydroxylamine functionality offers interesting possibilities for molecular design and structure-activity relationship studies.

In conclusion, N-[1-[4-(Trifluoromethoxy)phenyl]ethylidene]hydroxylamine represents an important chemical intermediate with potential applications across multiple research fields. Its unique structural features and growing importance in medicinal chemistry make it a compound worth watching in coming years as research into fluorinated bioactive molecules continues to expand.